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Compound of Interest

Compound Name: 1,8-Dichloroanthraquinone

Cat. No.: B031358

Audience: Researchers, scientists, and drug development professionals.
Core Subject: Melting Point Determination of 1,8-Dichloroanthraquinone

This technical guide provides an in-depth overview of the melting point of 1,8-
dichloroanthraquinone, a key physical property for its identification, purity assessment, and
quality control in research and drug development settings.

Quantitative Data: Melting Point of 1,8-
Dichloroanthraquinone

The melting point of 1,8-dichloroanthraquinone has been reported by various suppliers and
databases. A summary of these findings is presented below to provide a comparative overview.
The slight variations observed can be attributed to the purity of the sample and the specific
methodology employed for determination.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b031358?utm_src=pdf-interest
https://www.benchchem.com/product/b031358?utm_src=pdf-body
https://www.benchchem.com/product/b031358?utm_src=pdf-body
https://www.benchchem.com/product/b031358?utm_src=pdf-body
https://www.benchchem.com/product/b031358?utm_src=pdf-body
https://www.benchchem.com/product/b031358?utm_src=pdf-body
https://www.benchchem.com/product/b031358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Reported Melting Point

Source Purity/Assay
(°C)
Sigma-Aldrich 201.5-203 °C[1][2][3] 97%[1][2][3]
Haihang Industry 201.5-203 °C[4] Not Specified
Guidechem 201 - 203 °CJ[5] Not Specified
Thermo Scientific 199.0-208.0 °C[6] >95.0%]6]
Zehao Industry Co., Ltd. 198 °C[7] >97.0%][7]
ChemicalBook 201.5-203 °CJ[8] Not Specified

Summary of Physicochemical ldentifiers:

Identifier Value

Molecular Formula C14HeCl202[4][6][9]

Molecular Weight 277.10 g/mol [1][2][9]

CAS Number 82-43-9[1][4]1[7]

Appearance Light yellow to yellowish-brown powder[4][6][7]

Experimental Protocol: Melting Point Determination

The following protocol describes the capillary melting point method, a standard and widely
accepted technique for determining the melting point of a solid crystalline substance like 1,8-
dichloroanthraquinone.

Objective: To accurately determine the melting point range of a solid sample of 1,8-
dichloroanthraquinone.

Materials and Equipment:
o Sample of 1,8-dichloroanthraquinone

e Melting point apparatus (e.g., Stuart SMP10, Thomas-Hoover Uni-Melt)
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Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Watch glass
Methodology:
e Sample Preparation:

o Ensure the 1,8-dichloroanthraquinone sample is completely dry, as moisture can
depress the melting point. If necessary, dry the sample in a desiccator or a vacuum oven
at an appropriate temperature below its melting point.

o Place a small amount of the sample on a clean, dry watch glass.

o Using a mortar and pestle, gently grind the sample into a fine, uniform powder. This
ensures efficient packing and heat transfer within the capillary tube.

o Capillary Tube Packing:

o Press the open end of a capillary tube into the powdered sample on the watch glass. A
small plug of the sample will be forced into the tube.

o Invert the tube and gently tap its sealed end on a hard surface to pack the sample down.
Alternatively, drop the capillary tube down a long glass tube (approx. 1 meter) onto a hard
surface to achieve tight packing.

o Repeat until the packed sample height is between 2-4 mm. Proper packing is crucial for

accurate results.
e Melting Point Apparatus Setup:

o Turn on the melting point apparatus and allow it to stabilize.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b031358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Set a plateau temperature approximately 15-20°C below the expected melting point
(based on literature values, e.g., set to ~180°C).

o Set the heating ramp rate. For accurate determination, a slow ramp rate of 1-2°C per
minute is recommended as the temperature approaches the expected melting point.

e Measurement:
o Insert the packed capillary tube into the heating block of the apparatus.
o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (T1). This is the beginning
of the melting range.

o Continue to observe the sample while the temperature rises.

o Record the temperature at which the last solid crystal melts into a clear liquid (T2). This is
the end of the melting range.

o The recorded melting point is the range from T1 to T2.
e Purity Assessment:
o A pure substance typically exhibits a sharp melting range of 0.5-2°C.

o A broad melting range (greater than 2°C) often indicates the presence of impurities, which
tend to depress and broaden the melting range.

o Compare the observed melting range to the literature values to assess the purity of the
1,8-dichloroanthraquinone sample.

Mandatory Visualization

The following diagram illustrates a standard workflow for the physicochemical characterization
and purity verification of a chemical sample like 1,8-dichloroanthraquinone, where melting
point determination is a critical step.
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Caption: Workflow for purity verification via melting point analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1,8-Dichloroanthraquinone 97 82-43-9 [sigmaaldrich.com]
o 2.1,8-—_&EHR 97% | Sigma-Aldrich [sigmaaldrich.com]

¢ 3. sigmaaldrich.com [sigmaaldrich.com]

¢ 4. haihangchem.com [haihangchem.com]

¢ 5. Page loading... [guidechem.com]

e 6. 1,8-Dichloroanthraquinone, 96% 500 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 7.1,8-Dichloro Anthraquinone / CAS:82-43-9 - Zehao Industry Co., Ltd. [zehaochem.com]

e 8.1,8-DICHLOROANTHRAQUINONE price,buy 1,8-DICHLOROANTHRAQUINONE -
chemicalbook [chemicalbook.com]

e 9. 1,8-Dichloroanthraquinone | C14H6CI202 | CID 6708 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
1,8-Dichloroanthraquinone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031358#1-8-dichloroanthraquinone-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b031358?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

